Cas no 1316830-69-9 (Tert-butyl 3-oxa-7-azabicyclo[4.1.0]heptane-7-carboxylate)

• Product Name: Tert-butyl 3-oxa-7-azabicyclo[4.1.0]heptane-7-carboxylate
• CAS No: 1316830-69-9
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 6792901
• PubChem ID: 58381262
• Update Time: 2025-08-03

Tert-butyl 3-oxa-7-azabicyclo[4.1.0]heptane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• AT21624
• TERT-BUTYL 3-OXA-7-AZABICYCLO[4.1.0]HEPTANE-7-CARBOXYLATE
• SCHEMBL2311762
• SRTWVHUEGKJMCW-UHFFFAOYSA-N
• 1316830-69-9
• MFCD33403552
• 3-Oxa-7-aza-bicyclo[4.1.0]heptane-7-carboxylic acid tert-butyl ester
• t-Butyl 3-oxa-7-azabicyclo[4.1.0]heptane-7-carboxylate
• Tert-butyl 3-oxa-7-azabicyclo[4.1.0]heptane-7-carboxylate

• Inchi： 1S/C10H17NO3/c1-10(2,3)14-9(12)11-7-4-5-13-6-8(7)11/h7-8H,4-6H2,1-3H3
• InChI Key： SRTWVHUEGKJMCW-UHFFFAOYSA-N
• SMILES： O1CCC2C(C1)N2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazepines 1,4-oxazepines